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Compound of Interest

Compound Name: NCGC00538431

Cat. No.: B15143453 Get Quote

Notice to Researchers, Scientists, and Drug Development Professionals:

Our investigation to compile a comprehensive technical support center for NCGC00538431 has

revealed a significant lack of publicly available data regarding its specific quality control (QC)

parameters, purity assessment methodologies, and detailed experimental protocols.

Extensive searches have confirmed that the identifier NCGC00538431 corresponds to the

chemical compound ethyl 3-(4-chlorophenyl)-4-cyano-5-(1H-pyrazol-1-yl)thiophene-2-

carboxylate, with the Chemical Abstracts Service (CAS) number 1322757-84-5. This compound

is listed by several chemical suppliers, often under the NCGC00538431-01 identifier.

Despite this identification, the available information is limited to basic chemical properties such

as molecular formula and weight. Detailed analytical procedures, including specific methods for

purity determination (e.g., HPLC, GC, NMR, mass spectrometry conditions), acceptance

criteria for quality control, and troubleshooting guidance for common experimental issues, are

not available in the public domain.

Conclusion:

Without access to internal documentation from the originating institution or manufacturer, or

published literature detailing the analytical chemistry of NCGC00538431, it is not possible to

generate the requested technical support center content. The creation of accurate and reliable

troubleshooting guides, FAQs, and detailed experimental protocols requires specific data that is

currently not publicly accessible.
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We recommend that researchers in possession of this compound consult the direct supplier or

manufacturer for a certificate of analysis and any available technical documentation.

Below is a summary of the confirmed identifiers for this compound:

Identifier Type Identifier

NCGC Identifier NCGC00538431

Chemical Name
ethyl 3-(4-chlorophenyl)-4-cyano-5-(1H-pyrazol-

1-yl)thiophene-2-carboxylate

CAS Number 1322757-84-5

PubChem CID 54763592

We regret that we are unable to provide the detailed technical support center as requested at

this time due to the absence of necessary public information.

To cite this document: BenchChem. [Technical Support Center: NCGC00538431 Quality
Control and Purity Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143453#ncgc00538431-quality-control-and-purity-
assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 3 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143453?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

